2-Benzyl-2-(methylthiomethyl)malonic acid

• Molecular Formula: C12H14O4S
• Molecular Weight: 254.30 g/mol
• IUPAC Name: 2-benzyl-2-(methylsulfanylmethyl)propanedioic acid
• InChI: InChI=1S/C12H14O4S/c1-17-8-12(10(13)14,11(15)16)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: OMXSSAGGASIQFQ-UHFFFAOYSA-N
• Canonical SMILES: CSCC(CC1=CC=CC=C1)(C(=O)O)C(=O)O

Description

2-Benzyl-2-(methylthiomethyl)malonic acid is a useful research compound. Its molecular formula is C12H14O4S and its molecular weight is 254.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Powdered potassium hydroxide (4.8 g, 86 mmol, 5.0 equiv) was added to a stirred solution of diethyl 2-benzyl-2-(methylthiomethyl)malonate (5.3 g, 17 mmol, 1.0 equiv) in 3:1 methanol:water (28 mL) at 23° C. The resulting pale yellow suspension was heated to 100° C. and stirred for 4 h. The cooled reaction mixture was acidified to pH≈9 with concentrated hydrochloric acid and washed with diethyl ether (4×50 mL). The aqueous layer was acidified to pH≈1 with concentrated hydrochloric acid and extracted with dichloromethane (4×60 mL). The combined organic layers were dried (Na2SO4), gravity-filtered, and concentrated by rotary evaporation to afford the title compound as a white powder (3.1 g, 72%): 1H NMR (300 MHz, DMSO-d6) δ 7.13-7.34 (m, 5H), 3.15 (s, 2H), 2.73 (s, 2H), 2.08 (s, 3H).